Cas no 21906-36-5 (1-(4-Iodophenyl)propan-2-one)

1-(4-Iodophenyl)propan-2-one structure
1-(4-Iodophenyl)propan-2-one structure
Product Name:1-(4-Iodophenyl)propan-2-one
CAS No:21906-36-5
MF:C9H9IO
MW:260.071635007858
CID:1040272
PubChem ID:13772685
Update Time:2025-04-20

1-(4-Iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Iodophenyl)propan-2-one
    • (4-Iod-benzyl)-methylketon
    • 1 -(4-iodophenyl)-propan-2-one
    • 1-(4-iodophenyl)-2-propanone
    • 1-(4-Iodphenyl)-2-propanon
    • 1-(p-Iodphenyl)-2-propanon
    • 2-Propanone, 1-(4-iodophenyl)-
    • 4-iodophenylacetone
    • AGN-PC-00NXAX
    • ANW-67835
    • CTK0I9052
    • FGGJARNQRGQCMC-UHFFFAOYSA-
    • SureCN4055077
    • 1-(p-Iodophenyl)-2-propanone
    • p-iodophenylacetone
    • DTXSID10548983
    • E76170
    • 21906-36-5
    • FGGJARNQRGQCMC-UHFFFAOYSA-N
    • InChI=1/C9H9IO/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5H,6H2,1H3
    • SCHEMBL4055077
    • 1-(4-Iodo-phenyl)propan-2-one
    • MFCD03410480
    • AKOS010054830
    • (4-IODOPHENYL)ACETONE
    • DB-328586
    • 1-(4-iodo-phenyl)-propan-2-one
    • MDL: MFCD03410480
    • Inchi: 1S/C9H9IO/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5H,6H2,1H3
    • InChI Key: FGGJARNQRGQCMC-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)CC(C)=O

Computed Properties

  • Exact Mass: 259.96937
  • Monoisotopic Mass: 259.96981g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.646±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 135-136 ºC (2 Torr)
  • Flash Point: 116.2±20.4 ºC,
  • Refractive Index: 1.6003 (589.3 nm 20 ºC)
  • Solubility: Very slightly soluble (0.94 g/l) (25 º C),
  • PSA: 17.07

1-(4-Iodophenyl)propan-2-one Pricemore >>

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